Cas no 2680844-27-1 (3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid)

• Product Name: 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid
• CAS No: 2680844-27-1
• MF: C₁₆H₁₉F₃N₂O₃
• MW: 344.328874826431
• CID: 6376897
• PubChem ID: 165920803
• Update Time: 2025-10-21

3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297676
• 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid
• 2680844-27-1

• Inchi： 1S/C16H19F3N2O3/c1-20-7-5-11(6-8-20)10-21(15(24)16(17,18)19)13-4-2-3-12(9-13)14(22)23/h2-4,9,11H,5-8,10H2,1H3,(H,22,23)
• InChI Key： ZMOHQFCKUKBREC-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC=C(C(=O)O)C=1)CC1CCN(C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 344.13477696g/mol
• Monoisotopic Mass: 344.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid

Comprehensive Overview of 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid (CAS No. 2680844-27-1)

The compound 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid (CAS No. 2680844-27-1) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a trifluoroacetamido group with a benzoic acid backbone, linked via a 1-methylpiperidin-4-ylmethyl moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive scaffold for targeting specific enzymes or receptors.

In recent years, the demand for fluorinated compounds like 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as evidenced by the rise of FDA-approved fluorinated drugs. This compound’s trifluoromethyl group contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Its piperidine derivative structure also aligns with trends in CNS-targeting therapeutics, a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 2680844-27-1 involves multi-step organic reactions, including amide coupling and functional group transformations. Its benzoic acid component offers versatility for further derivatization, such as esterification or conjugation with other pharmacophores. This adaptability makes it a valuable intermediate in high-throughput screening campaigns, where researchers explore novel small-molecule inhibitors for diseases like cancer and inflammation. The compound’s logP and hydrogen bonding capacity are frequently analyzed in computational chemistry studies to predict its drug-likeness.

From an industrial perspective, 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid is often discussed in the context of patented pharmaceutical formulations. Its structural motifs appear in several clinical-stage candidates, reflecting its relevance in precision medicine. Laboratories specializing in custom synthesis and contract research frequently handle this compound, underscoring its role in collaborative drug development. Additionally, its spectroscopic data (e.g., NMR, HPLC) is widely shared in open-access chemistry databases, facilitating academic and industrial research.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s persistence and biodegradability are evaluated under green chemistry principles. The pharmaceutical industry’s shift toward sustainable synthesis methods has increased scrutiny on fluorinated compounds, making CAS No. 2680844-27-1 a case study for eco-friendly manufacturing practices. Researchers are exploring catalytic fluorination techniques to reduce waste and energy consumption during production.

In summary, 3-{2,2,2-trifluoro-N-[(1-methylpiperidin-4-yl)methyl]acetamido}benzoic acid exemplifies the intersection of medicinal chemistry and materials science. Its applications span from drug discovery to chemical biology, with ongoing studies investigating its mechanistic roles. As the scientific community prioritizes structure-activity relationships (SAR) and fragment-based drug design, this compound remains a focal point for innovation. For those seeking high-purity reference standards or building blocks, it represents a critical tool in advancing therapeutic breakthroughs.